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An In-depth Technical Guide to S-Tag Peptide Technology

Introduction

S-Tag technology is a versatile and widely used system for the expression, purification, and
detection of recombinant proteins.[1][2][3] The system is based on the high-affinity interaction
between the S-Tag, a 15-amino-acid peptide, and the S-protein, a 104-amino-acid fragment
derived from bovine pancreatic ribonuclease A (RNase A).[4] This interaction is a key
component of the RNase S system, where the full-length RNase A is cleaved by subtilisin into
the S-peptide (residues 1-20) and the S-protein (residues 21-124).[1] Although individually
inactive, the two fragments associate non-covalently to form the fully active RNase S enzyme.
[2] The S-Tag itself is a truncated version of the S-peptide, encompassing the 15 residues
essential for high-affinity binding to the S-protein.[1][5]

Its small size, high solubility, and the specificity of its interaction make the S-Tag a powerful tool
in protein science, offering advantages in purification, sensitive detection, and quantitative
analysis.[3][6][7] This guide provides a comprehensive technical overview of the S-Tag system,
including its core principles, quantitative data, experimental protocols, and key applications for
researchers and drug development professionals.

Core Principle: The S-Tag/S-Protein Interaction
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The foundation of the S-Tag system is the strong, specific, non-covalent interaction between
the S-Tag peptide and the S-protein.[3] This interaction reconstitutes the structure of RNase S,
which can be exploited for both affinity purification and enzymatic quantification.[3]

» High Affinity: The binding between S-Tag and S-protein is characterized by a high affinity,
with a dissociation constant (Kd) in the nanomolar range, which is crucial for effective protein

capture during purification and detection.

o Specificity: The interaction is highly specific, minimizing the non-specific binding of other
cellular proteins during purification and reducing background noise in detection assays.[1][3]

o Versatility: The S-Tag can be genetically fused to the N-terminus, C-terminus, or even an
internal region of a target protein, often without compromising the protein's folding or
function.[1][3] The peptide is hydrophilic and typically remains accessible on the fusion

protein's surface.[1][5]
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Diagram 1. The core principle of S-Tag technology, illustrating the specific binding between the
S-Tag fusion peptide and the immobilized S-protein.

Quantitative Data Summary
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The performance and characteristics of the S-Tag system can be summarized by several key
quantitative parameters.

Table 1: S-Tag System Components and Properties

Sequence/Descripti . .
Component Size Key Properties
on

Small, hydrophilic,
_ KETAAAKFERQHM . . unlikely to interfere
S-Tag Peptide 15 amino acids ] .
DS[5][6][&] with protein
function.[3][9]

The binding partner

] Residues 21-124 of for the S-Tag, used for
S-Protein ~11.5 kDa (104 aa) o
RNase A[1][2] purification and
detection.

| RNase S | Reconstituted S-Tag/S-Protein complex | ~13.7 kDa | Possesses ribonucleolytic
activity, enabling enzymatic assays.[2][3] |

Table 2: Performance Characteristics of S-Tag Technology

Parameter Value Application Notes
. High affinity
o o Purification,
Binding Affinity (Kd) ~10—°M . ensures strong and
Detection

stable interaction.

) o Allows for the
Detection Limit

As low as 250 pg[3] Western Blot detection of low-
(Western) ]
abundance proteins.
Highly sensitive
Detection Limit As low as 20 fmol[1] ) quantitative
Enzymatic Assay
(Assay) [3] measurement of

protein expression.
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| Binding Capacity | 2500 pg S-Tag B-gal / mL resin[1] | Affinity Purification | Varies depending
on the specific fusion protein's size and structure. |

Key Applications and Experimental Protocols

S-Tag technology is applied across a range of molecular biology workflows.

Affinity Purification of Recombinant Proteins

Affinity chromatography using immobilized S-protein is a primary application of the S-Tag
system.[2] S-protein is covalently coupled to a solid support, typically agarose beads, to
capture S-Tag fusion proteins from crude cell lysates.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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